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Compound of Interest

Compound Name: C.l. Acid Black 132

Cat. No.: B1172553

A notable scarcity of publicly available toxicological data for C.I. Acid Black 132 presents a
significant challenge in providing a comprehensive safety assessment. While categorized as a
substance of concern in several regulatory and advisory lists, detailed experimental studies
outlining its specific toxicological endpoints are largely absent from the public domain.

C.l. Acid Black 132, a chromium complex azo dye, is identified by the CAS number 12219-02-
2. Its inclusion in various Restricted Substance Lists (RSLs) suggests a precautionary
approach to its use, primarily due to the general hazards associated with azo dyes and the
presence of chromium. However, a thorough review of scientific literature and chemical
databases reveals a significant lack of specific quantitative toxicological data, such as LD50
(median lethal dose) or NOAEL (No-Observed-Adverse-Effect Level) values.

Summary of Toxicological Concerns

The primary toxicological concerns for C.lI. Acid Black 132 stem from its classification as an
azo dye and its chromium content. Azo dyes, as a class of compounds, are known for the
potential to undergo reductive cleavage of the azo bond (-N=N-), which can lead to the
formation of aromatic amines. Some of these aromatic amines are known or suspected
carcinogens.

While no specific studies on the metabolism of C.I. Acid Black 132 were found, the potential
for the release of toxic or carcinogenic aromatic amines is a significant consideration in its
safety profile.[1] Furthermore, as a chromium-containing dye, the potential for chromium to be
released into the environment is another area of concern, although premetallized dyes are
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generally considered to have reduced chromium discharge compared to older dyeing methods.

[1]

Several regulatory and advisory bodies have placed C.I. Acid Black 132 on lists of restricted or
declarable substances, often with classifications indicating potential carcinogenicity. For
instance, it has been classified as "Carcinogenicity 2 H351" (Suspected of causing cancer) in
some contexts. However, the specific experimental data supporting these classifications are not
readily available.

Data Presentation

Due to the absence of specific quantitative toxicological data for C.I. Acid Black 132 in the
public domain, a detailed data table as requested cannot be constructed. The following table
summarizes the available qualitative information.
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_ ) _ Finding for C.I. Acid Black General Information for Azo
Toxicological Endpoint
132 Dyes
. . Varies widely depending on the
Acute Toxicity No data available. N
specific dye.
i ) o . Some azo dyes can be skin
Skin Corrosion/Irritation No data available. o
Irritants.
o . Some azo dyes can cause eye
Eye Irritation No data available. o
irritation.
) L . Some azo dyes are known skin
Skin Sensitization No data available. N
sensitizers.
Some azo dyes and their
Genotoxicity/Mutagenicity No data available. breakdown products (aromatic

amines) are genotoxic.

Listed as a potential

carcinogen (e.g.,
] o ) Some azo dyes can be
) o Carcinogenicity 2 H351) in ) ) )
Carcinogenicity ] metabolized to carcinogenic
some restricted substance ) )
] ) ) aromatic amines.
lists, but without publicly

available supporting studies.

. . , Data is specific to individual
Reproductive Toxicity No data available. q
yes.

. , Data is specific to individual
Repeated Dose Toxicity No data available. 4
yes.

Experimental Protocols

Detailed experimental protocols for toxicological studies specifically on C.I. Acid Black 132 are
not available in the public domain. Standardized OECD (Organisation for Economic Co-
operation and Development) guidelines are typically followed for such studies. For reference,
some of the relevant OECD test guidelines would include:

e Acute Oral Toxicity: OECD Test Guideline 420, 423, or 425
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e Acute Dermal Toxicity: OECD Test Guideline 402

e Acute Inhalation Toxicity: OECD Test Guideline 403

o Skin Irritation/Corrosion: OECD Test Guideline 439 (In Vitro) or 404 (In Vivo)

o Eye Irritation/Corrosion: OECD Test Guideline 492 (In Vitro) or 405 (In Vivo)

» Skin Sensitization: OECD Test Guideline 442C, 442D, or 442E (In Vitro) or 429 (In Vivo)
e Mutagenicity: OECD Test Guideline 471 (Bacterial Reverse Mutation Test - Ames test)

e Carcinogenicity: OECD Test Guideline 451

Visualizations

Given the lack of specific mechanistic data for C.l. Acid Black 132, a generalized logical
relationship diagram illustrating the primary toxicological concern for azo dyes is provided
below.
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General toxicological concern pathway for azo dyes.

Conclusion

The safety profile of C.I. Acid Black 132 is largely inferred from its chemical class (azo dye)
and composition (chromium complex) rather than from direct, substance-specific toxicological
data. The consistent inclusion of this dye in restricted substance lists highlights a precautionary
approach within the industry. For a comprehensive risk assessment, detailed toxicological
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studies conducted according to internationally recognized guidelines would be necessary.
Professionals in drug development and research should exercise caution and consider the
potential hazards associated with azo dyes and chromium when handling or considering the
use of C.I. Acid Black 132. The significant data gap for this substance underscores the need
for further research to adequately characterize its safety profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1172553?utm_src=pdf-body
https://www.benchchem.com/product/b1172553?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b1172553
https://www.benchchem.com/product/b1172553#toxicological-data-and-safety-profile-of-c-i-acid-black-132
https://www.benchchem.com/product/b1172553#toxicological-data-and-safety-profile-of-c-i-acid-black-132
https://www.benchchem.com/product/b1172553#toxicological-data-and-safety-profile-of-c-i-acid-black-132
https://www.benchchem.com/product/b1172553#toxicological-data-and-safety-profile-of-c-i-acid-black-132
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1172553?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172553?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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